2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol

• IUPAC Name: 2-[(2,6-difluorophenyl)methyl-methylamino]-1-phenylethanol
• InChI: InChI=1S/C16H17F2NO/c1-19(10-13-14(17)8-5-9-15(13)18)11-16(20)12-6-3-2-4-7-12/h2-9,16,20H,10-11H2,1H3
• InChI Key: YFXIZBXBZORXBP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=CC=C1F)F)CC(C2=CC=CC=C2)O
• Molecular Formula: C16H17F2NO
• Molecular Weight: 277.31 g/mol

Description

2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol, also known as DF-MPHE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience. This compound is a selective agonist for the μ-opioid receptor, which is a G protein-coupled receptor that plays a crucial role in pain modulation, reward, and addiction.

Mechanism of Action

2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol exerts its effects by binding to and activating the μ-opioid receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. Activation of the μ-opioid receptor leads to the inhibition of neurotransmitter release, primarily through the inhibition of voltage-gated calcium channels and the activation of inwardly rectifying potassium channels. This results in a reduction in neuronal excitability and the modulation of pain, reward, and addiction-related behaviors.
Biochemical and Physiological Effects:
2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol produces a range of biochemical and physiological effects, primarily through its activation of the μ-opioid receptor. These effects include analgesia, sedation, respiratory depression, and the modulation of reward and addiction-related behaviors. 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has been shown to be highly selective for the μ-opioid receptor, with minimal activity at other opioid receptors, such as the δ-opioid receptor and the κ-opioid receptor.

Advantages and Limitations for Lab Experiments

2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has several advantages as a tool for studying the μ-opioid receptor and its role in pain modulation, reward, and addiction. This compound is highly selective for the μ-opioid receptor, which allows for the specific targeting of this receptor in experimental settings. 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol also produces robust and reproducible effects, which makes it a reliable tool for studying opioid receptor function.
However, there are also some limitations associated with the use of 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol in lab experiments. One limitation is that this compound has a relatively short half-life, which can make it difficult to maintain stable levels of drug exposure over extended periods of time. Another limitation is that 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol is a synthetic compound, which can make it more difficult to extrapolate findings to natural systems.

Future Directions

There are several potential future directions for research on 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol. One area of interest is the development of new analogs and derivatives of this compound that may have improved pharmacological properties, such as longer half-lives or increased selectivity for the μ-opioid receptor. Another area of interest is the investigation of the neural circuits and molecular mechanisms that underlie the effects of 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol on pain, reward, and addiction-related behaviors. Finally, the potential clinical applications of 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol as an analgesic or anti-addiction agent could also be explored in future research.

Synthesis Methods

2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol can be synthesized using a multistep process that involves the reaction of 2,6-difluorobenzyl bromide with methylamine, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting secondary amine with phenylacetaldehyde in the presence of sodium cyanoborohydride. The purity and yield of the product can be improved using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has been extensively studied for its potential applications in medicinal chemistry and neuroscience. In medicinal chemistry, this compound has been explored as a potential analgesic agent due to its selective agonism for the μ-opioid receptor. 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce the rewarding effects of opioids and cocaine in animal models.
In neuroscience, 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has been used as a tool to study the role of the μ-opioid receptor in pain modulation, reward, and addiction. This compound has been shown to produce analgesia in animal models of acute and chronic pain, and to reduce the reinforcing effects of drugs of abuse. 2-[(2,6-difluorobenzyl)(methyl)amino]-1-phenylethanol has also been used to investigate the neural circuits involved in pain and reward processing, and to elucidate the mechanisms underlying the development of drug addiction.